Cas no 128537-31-5 (1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester)

1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester structure
128537-31-5 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester
CAS No:128537-31-5
MF:C8H11ClN2O2
MW:202.638140916824
CID:1222602
PubChem ID:14793329
Update Time:2025-04-20

1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 4-chloro-3-ethyl-1-methyl-, methyl ester
    • 1H-pyrazo<wbr>
    • Methyl 4-chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylate
    • LogP
    • METHYL 1-METHYL-3-ETHYL-4-CHLORO-5-PYRAZOLECARBOXYLATE
    • methyl 4-chloro-5-ethyl-2-methylpyrazole-3-carboxylate
    • DTXSID20564093
    • 128537-31-5
    • Inchi: 1S/C8H11ClN2O2/c1-4-5-6(9)7(8(12)13-3)11(2)10-5/h4H2,1-3H3
    • InChI Key: SRGLWSDPUXKEEP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)N(C)N=C1CC

Computed Properties

  • Exact Mass: 202.05103
  • Monoisotopic Mass: 202.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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